5-(Trimethylsilyl)pentanoic acid

• IUPAC Name: 5-trimethylsilylpentanoic acid
• InChI: InChI=1S/C8H18O2Si/c1-11(2,3)7-5-4-6-8(9)10/h4-7H2,1-3H3,(H,9,10)
• InChI Key: WRMAKVNBECKFTK-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCCCC(=O)O
• Molecular Formula: C8H18O2Si
• DSSTOX Substance ID: DTXSID50547910
• Molecular Weight: 174.31 g/mol
• CAS RN: 18388-50-6

Description

5-(Trimethylsilyl)pentanoic acid is a compound with the chemical formula C₁₁H₂₄O₅Si . It belongs to the class of trimethylsilyl derivatives , characterized by the presence of three methyl groups bonded to a silicon atom . This functional group exhibits chemical inertness and a substantial molecular volume, making it valuable in various applications.

Scientific Research Applications

• Synthesis and Organic Chemistry : 5-(Trimethylsilyl)pentanoic acid is used in organic synthesis. For instance, its derivatives were used in the stereospecific formation of 1,2-dioxetanes from cis- and trans-diethoxyethylenes by singlet oxygen, highlighting its role in facilitating specific chemical transformations (Bartlett & Schaap, 1970). Additionally, it has been used in the synthesis of 2-(hetero)aryl-5-(trimethylsilylethynyl)oxazoles from (hetero)arylacrylic acids, demonstrating its utility in creating complex organic molecules (Pankova, Stukalov, & Kuznetsov, 2015).

• Analytical Chemistry : In the field of analytical chemistry, trimethylsilyl derivatives of 5-(Trimethylsilyl)pentanoic acid have been used in gas-liquid chromatography-mass spectrometry. This technique has been applied to analyze the trimethylsilyl ethers of bile alcohols, showcasing its role in facilitating the identification and analysis of complex biological molecules (Tint et al., 1978).

• Environmental Chemistry : The compound has relevance in environmental chemistry as well. It was involved in a study exploring the formation of C5-C9 carboxylic acids from alkene ozonolysis under various conditions, providing insights into atmospheric chemical processes (Orzechowska, Nguyen, & Paulson, 2005).

• Materials Science : In materials science, a study utilized 5-(Trimethylsilyl)pentanoic acid in the context of molecular self-assembly controlled by gallium–gallium single bonds. This research demonstrated its potential in the synthesis of macrocyclic compounds, highlighting its role in the creation of novel materials (Uhl, Cuypers, Prött, & Harms, 2002).

• Biochemistry and Pharmacology : The compound has also been used in biochemical and pharmacological research. For example, a study focused on the synthesis and structure of stable epoxyeicosatrienoic acid analogs, which are important in vascular biology and pharmacology. The study used a derivative of 5-(Trimethylsilyl)pentanoic acid in developing these analogs, which are significant for understanding vascular function (Yang et al., 2005).